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A Guide for Researchers and Environmental Scientists

Radon, a naturally occurring radioactive noble gas, has two primary isotopes used extensively
in environmental studies: Radon-222 (?22Rn), historically known as radon, and Radon-220
(2°Rn), known as thoron. Both isotopes serve as powerful tracers for a variety of geophysical
and environmental processes due to their inert nature and distinct radioactive properties.[1]
This guide provides a comparative analysis of their efficacy as environmental tracers,
supported by quantitative data and detailed experimental methodologies, to aid researchers in
selecting the appropriate isotope for their specific applications.

Core Properties and Decay Chains

The fundamental difference between 222Rn and 22°Rn lies in their parent isotopes and,
consequently, their half-lives. 222Rn is a decay product of Uranium-238 (238U) and has a half-life
of 3.82 days.[2][3] In contrast, 22°Rn originates from the Thorium-232 (232Th) decay series and
has a much shorter half-life of just 55.6 seconds.[2][4][5] This stark contrast in half-lives is the
primary determinant of their suitability for tracing different environmental processes. The longer
half-life of 222Rn allows it to travel significant distances from its source, making it an ideal tracer
for large-scale and longer-duration processes. The short half-life of 2°Rn means it can only
migrate very short distances before decaying, making it a sensitive tracer for processes
occurring close to the source and on rapid timescales.[2][4]
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Thorium-232 Decay Series

220Rn (Thoron) 216pg
TY% = 55.6 sec
Uranium-238 Decay Series
222Rn (Radon) 218pg
TY = 3.82 days
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General Experimental Workflow for Radon Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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